1-(2-Phenylpropyl)-1,3-diazinane-2,4-dione

• IUPAC Name: 1-(2-phenylpropyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C13H16N2O2/c1-10(11-5-3-2-4-6-11)9-15-8-7-12(16)14-13(15)17/h2-6,10H,7-9H2,1H3,(H,14,16,17)
• InChI Key: DEFGLIOFUQCFEX-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCC(=O)NC1=O)C2=CC=CC=C2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

1-(2-Phenylpropyl)-1,3-diazinane-2,4-dione, commonly known as Phenylpiracetam, is a nootropic drug belonging to the racetam family. It was first synthesized in Russia in the 1980s and has been used for various purposes ever since. Phenylpiracetam has been shown to improve cognitive function, memory, and learning in animal studies and human trials. It is also known to have neuroprotective properties.

Mechanism of Action

The exact mechanism of action of Phenylpiracetam is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters in the brain. It is known to enhance the activity of acetylcholine, a neurotransmitter that is involved in memory and learning. Phenylpiracetam is also known to increase the activity of dopamine, a neurotransmitter that is involved in motivation and reward.
Biochemical and Physiological Effects:
Phenylpiracetam has been shown to have several biochemical and physiological effects. It is known to increase blood flow to the brain, which can improve cognitive function. Phenylpiracetam has also been shown to increase the production of ATP, a molecule that provides energy to cells. This can improve physical performance and reduce fatigue.

Advantages and Limitations for Lab Experiments

Phenylpiracetam has several advantages for lab experiments. It is easy to administer and has a low toxicity profile. Phenylpiracetam has also been shown to have a wide range of cognitive and physical effects, making it useful for a variety of experimental designs. However, Phenylpiracetam has some limitations. It can be expensive to synthesize, and the synthesis process is complex. Phenylpiracetam is also not widely available and may be difficult to obtain for some researchers.

Future Directions

There are several future directions for research on Phenylpiracetam. One area of interest is its potential use in the treatment of cognitive decline and neurodegenerative diseases. Phenylpiracetam has been shown to have neuroprotective properties, which may make it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of depression and anxiety. Phenylpiracetam has been shown to have antidepressant and anxiolytic effects in animal studies and human trials. Finally, there is interest in exploring the potential of Phenylpiracetam as a performance-enhancing drug. Its ability to improve cognitive function and physical performance makes it a potentially useful tool for athletes and other individuals seeking to enhance their performance.

Synthesis Methods

Phenylpiracetam is synthesized by modifying the chemical structure of Piracetam, another nootropic drug. The synthesis process involves the addition of a phenyl group to the pyrrolidone nucleus of Piracetam. The resulting compound is Phenylpiracetam. The synthesis process is complex and involves multiple steps, including the use of reagents and solvents.

Scientific Research Applications

Phenylpiracetam has been extensively studied for its cognitive-enhancing properties. It has been shown to improve memory, learning, and attention in animal studies and human trials. Phenylpiracetam has also been studied for its neuroprotective properties. It has been shown to protect the brain from damage caused by oxidative stress and other harmful agents.